Cas no 69412-18-6 (Coenzyme A, lithium salt (1:?))

• Product Name: Coenzyme A, lithium salt (1:?)
• CAS No: 69412-18-6
• MF: C₂₁H₃₅LiN₇O₁₆P₃S
• MW: 773.46718621254
• CID: 973681
• PubChem ID: 146013449
• Update Time: 2023-10-31

Coenzyme A, lithium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A, lithium salt
• Coenzyme A lithium salt
• Lithium coenzyme A
• Coenzyme A, lithium salt (9CI)
• 69412-18-6
• Lithium coenzyme A
• Coenzyme A, lithium salt (1:?)

• Inchi： 1S/C21H36N7O16P3S.Li/c1-21(2,16(31)19(32)24-4-3-12(29)23-5-6-48)8-41-47(38,39)44-46(36,37)40-7-11-15(43-45(33,34)35)14(30)20(42-11)28-10-27-13-17(22)25-9-26-18(13)28;/h9-11,14-16,20,30-31,48H,3-8H2,1-2H3,(H,23,29)(H,24,32)(H,36,37)(H,38,39)(H2,22,25,26)(H2,33,34,35);/q;+1/p-1/t11-,14-,15-,16+,20-;/m1./s1
• InChI Key： OKABHXAKWAJPTJ-BLPRJPCASA-M
• SMILES： SCCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)[O-])O)=O)=O.[Li+]

Computed Properties

• Exact Mass: 773.123389g/mol
• Monoisotopic Mass: 773.123389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 49
• Rotatable Bond Count: 18
• Complexity: 1280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 350
• Molecular Weight: 773.5g/mol